2-hydroxy-3-methyl-N'-(3-phenylbutylidene)benzohydrazide

• IUPAC Name: 2-hydroxy-3-methyl-N-[(E)-3-phenylbutylideneamino]benzamide
• InChI: InChI=1S/C18H20N2O2/c1-13(15-8-4-3-5-9-15)11-12-19-20-18(22)16-10-6-7-14(2)17(16)21/h3-10,12-13,21H,11H2,1-2H3,(H,20,22)/b19-12+
• InChI Key: FOFRRIAFCKMUQN-XDHOZWIPSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NN=CCC(C)C2=CC=CC=C2)O
• Isomeric SMILES: CC1=C(C(=CC=C1)C(=O)N/N=C/CC(C)C2=CC=CC=C2)O
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

2-hydroxy-3-methyl-N'-(3-phenylbutylidene)benzohydrazide is a useful research compound. Its molecular formula is C18H20N2O2 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 296.152477885 g/mol and the complexity rating of the compound is 377. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemosensor Development

A notable application of acylhydrazone compounds, closely related to 2-hydroxy-3-methyl-N'-(3-phenylbutylidene)benzohydrazide, is in the development of chemosensors. Specifically, an acylhydrazone-based chemosensor was synthesized for the detection of Al3+ ions, exhibiting excellent selectivity and sensitivity. This chemosensor, due to its "turn-on" fluorescent property, is capable of detecting Al3+ ions in ethanol with a very low detection limit, showcasing the potential of such compounds in environmental monitoring and analytical chemistry (Junchi Ma et al., 2016).

Synthesis of Heterocyclic Compounds

Another significant research application involves the synthesis of various heterocyclic compounds from 2-hydroxy benzohydrazide derivatives. These compounds, upon cyclization and subsequent reactions, yield a diverse range of products including oxadiazoles, thiazolidinones, thiadiazoles, and pyrazolone derivatives. This versatility highlights the compound's utility in organic chemistry and drug development, with some derivatives exhibiting antimicrobial activities (E. M. Sarshira et al., 2016).

Biological Activities

Research into similar benzohydrazide derivatives has shown potential bioactive applications, including antimicrobial, antioxidant, and anticancer activities. For instance, Schiff base compounds derived from benzohydrazide and sulfonohydrazide demonstrated notable biological activities. These activities include effective interaction with Salmon sperm DNA, significant antimicrobial properties against a variety of strains, and notable anticancer potential, illustrating the compound's biomedical relevance (M. Sirajuddin et al., 2013).

Metal Complexes and Catalysis

The compound and its derivatives have been used to synthesize metal complexes with potential applications in catalysis and biological activities. For example, N′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and its Co(II), Ni(II), and Cu(II) complexes showed in vitro cytotoxic activity against human leukemia cells and some antibacterial activity, highlighting their potential in medicinal chemistry and therapy (J. Asegbeloyin et al., 2014).

Corrosion Inhibition

Furthermore, derivatives of this compound have been explored as corrosion inhibitors. This research provides insights into the compound's potential in protecting metals against corrosion, which is vital for industrial applications. The study presented synthesis and evaluation of hydroxy phenyl hydrazides that displayed significant corrosion impeding properties in acidic media, demonstrating the compound's utility in materials science (A. Singh et al., 2021).